Cas no 111398-60-8 (Pyridinium, 1-hexyl-3-methyl-)
Pyridinium, 1-hexyl-3-methyl- structure
Product Name:Pyridinium, 1-hexyl-3-methyl-
CAS No:111398-60-8
MF:C12H20N
MW:178.29390335083
CID:1197659
PubChem ID:22568357
Update Time:2025-04-20
Pyridinium, 1-hexyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-hexyl-3-methyl-
- 1-hexyl-3-methylpyridin-1-ium
- DTXSID10626558
- 111398-60-8
- SCHEMBL563725
-
- Inchi: 1S/C12H20N/c1-3-4-5-6-9-13-10-7-8-12(2)11-13/h7-8,10-11H,3-6,9H2,1-2H3/q+1
- InChI Key: XOYLEVUBUOACOA-UHFFFAOYSA-N
- SMILES: [N+]1(C=CC=C(C)C=1)CCCCCC
Computed Properties
- Exact Mass: 178.1597
- Monoisotopic Mass: 178.159574642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88
Pyridinium, 1-hexyl-3-methyl- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
111398-60-8 (Pyridinium, 1-hexyl-3-methyl-) Related Products
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